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Compound of Interest

Compound Name: BRD0539

Cat. No.: B15567508

Audience: Researchers, scientists, and drug development professionals.

Introduction

BRDO0539 is a cell-permeable and reversible small molecule inhibitor of Streptococcus
pyogenes Cas9 (SpCas9).[1][2][3] It functions by disrupting the binding of SpCas9 to DNA,
thereby providing temporal and dose-dependent control over CRISPR-Cas9 based gene
editing.[1][4] These characteristics make it a valuable tool for reducing off-target effects and
enhancing the precision of gene editing experiments.[4] This document provides detailed
protocols for the preparation of BRD0539 stock solutions for research applications.

Chemical Properties and Data

A clear understanding of the physicochemical properties of BRD0539 is essential for accurate
preparation of stock solutions. The relevant data is summarized in the table below.
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Property Value Source
Molecular Weight 452.54 g/mol [1112]1[5]
Formula C25H25FN203S [1][5]
CAS Number 1403838-79-8 [1][2][5]
Appearance Powder [1][5]
Purity >98% (HPLC) [21[3]
ICso (in vitro DNA cleavage) 22 uM [1][5]16]
ECso (eGFP disruption assay) 11 uM [2][3]

Solubility Data

BRDO0539 exhibits solubility in various organic solvents. It is crucial to use high-purity,
anhydrous solvents to ensure the stability and activity of the compound. It is important to note
that moisture-absorbing DMSO can reduce solubility.[1]

Maximum Maximum
Solvent Concentration Concentration Source
(mg/mL) (mM)
DMSO 100 mg/mL 220.97 mM [5]
DMSO 91 mg/mL 201.08 mM [1]
DMSO 45.25 mg/mL 100 mM [21[3]
Ethanol 45.25 mg/mL 100 mM [2][3]
Ethanol 31 mg/mL - [1]
Water Insoluble Insoluble [1]

Note: Solubility values can vary slightly between different suppliers and batches.

Experimental Protocols
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Materials and Equipment

 BRDO0539 powder

e Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

e Microcentrifuge tubes or amber glass vials

» Vortex mixer

e Sonicator (optional, but recommended for higher concentrations)[5]
o Calibrated micropipettes

e Analytical balance

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM BRD0539 Stock Solution
in DMSO

This protocol describes the preparation of a 10 mM stock solution, a commonly used
concentration for laboratory experiments.

o Acclimatization: Allow the vial of BRD0539 powder to equilibrate to room temperature before
opening to prevent condensation of moisture.

» Weighing: Accurately weigh a specific amount of BRD0539 powder. For example, to prepare
1 mL of a 10 mM stock solution, you would need 4.5254 mg of BRD0539. It is often more
practical to weigh a larger mass, such as 5 mg, and adjust the solvent volume accordingly.

 Calculation of Solvent Volume: Use the following formula to calculate the required volume of
DMSO:

Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) x Desired Concentration (mol/L))

For 5 mg of BRD0539 to make a 10 mM stock: Volume (L) = 0.005 g / (452.54 g/mol x 0.010
mol/L) = 0.00110487 L =1.105 mL
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» Dissolution: Add the calculated volume of anhydrous DMSO to the vial containing the
BRDO0539 powder.

e Mixing: Cap the vial securely and vortex thoroughly until the powder is completely dissolved.
For higher concentrations, sonication may be necessary to ensure complete dissolution.[5]
Visually inspect the solution to ensure there are no visible particles.

» Aliquoting and Storage: To avoid repeated freeze-thaw cycles which can degrade the
compound, it is recommended to aliquot the stock solution into smaller, single-use volumes
in microcentrifuge tubes.[1][6] Store the aliquots at -20°C for short-term storage (up to 1
month) or at -80°C for long-term storage (up to 6-12 months).[1][5][6]

Stock Solution Preparation Table for Different
Concentrations

The following table provides quick reference volumes for preparing stock solutions of BRD0539
in DMSO.

Desired Concentration Mass of BRD0539 Volume of DMSO
1 mM 1 mg 221 mL

5 mM 1mg 0.44 mL

10 mM 1mg 0.22 mL

50 mM 1mg 0.04 mL

1mM 5 mg 11.05 mL

5 mM 5 mg 2.21mL

10 mM 5 mg 1.10 mL

50 mM 5 mg 0.22 mL

Note: These volumes are calculated based on a molecular weight of 452.54 g/mol . Always
refer to the batch-specific molecular weight on the product's certificate of analysis if available.
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Visualizing the Workflow and Signaling Pathway
Experimental Workflow for Stock Solution Preparation

The following diagram illustrates the key steps in the preparation of a BRD0539 stock solution.
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Caption: Workflow for preparing BRD0539 stock solution.
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Signaling Pathway Inhibition by BRD0539

BRDO0539 inhibits the CRISPR-Cas9 system by interfering with the DNA binding of the SpCas9
protein. The diagram below conceptualizes this mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
BRD0539 Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15567508#how-to-prepare-a-stock-solution-of-
brd0539]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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